Cas no 2639430-90-1 (tert-butyl 1-(piperidin-3-yl)-1H-pyrazole-5-carboxylate)

• Product Name: tert-butyl 1-(piperidin-3-yl)-1H-pyrazole-5-carboxylate
• CAS No: 2639430-90-1
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 6569098
• PubChem ID: 165902287
• Update Time: 2025-07-02

tert-butyl 1-(piperidin-3-yl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639430-90-1
• EN300-27726578
• tert-butyl 1-(piperidin-3-yl)-1H-pyrazole-5-carboxylate

• Inchi： 1S/C13H21N3O2/c1-13(2,3)18-12(17)11-6-8-15-16(11)10-5-4-7-14-9-10/h6,8,10,14H,4-5,7,9H2,1-3H3
• InChI Key： AVBPSQGHZNRECO-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=NN1C1CNCCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.16337692g/mol
• Monoisotopic Mass: 251.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.2Ų

Additional information on tert-butyl 1-(piperidin-3-yl)-1H-pyrazole-5-carboxylate

Professional Introduction to Tert-butyl 1-(piperidin-3-yl)-1H-pyrazole-5-carboxylate (CAS No. 2639430-90-1)

Tert-butyl 1-(piperidin-3-yl)-1H-pyrazole-5-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2639430-90-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad biological activity and utility in medicinal chemistry. The presence of a piperidine moiety and a tert-butyl ester group in its molecular framework imparts unique physicochemical properties that make it a valuable scaffold for developing novel therapeutic agents.

The tert-butyl group, a branched alkyl substituent, contributes to the steric bulk of the molecule, which can influence both its solubility and metabolic stability. This feature is particularly important in drug design, as it can modulate binding affinity to biological targets and resistance profiles. The piperidine ring, on the other hand, is a common pharmacophore found in many bioactive molecules, including antiviral, antipsychotic, and anticancer agents. Its nitrogen atom can form hydrogen bonds with biological targets, enhancing interactions and improving pharmacological efficacy.

The pyrazole core of the compound is another critical feature, providing a rigid aromatic system that can be further functionalized to achieve specific biological activities. Pyrazole derivatives have been extensively studied for their potential in various therapeutic areas, including inflammation, pain management, and infectious diseases. The carboxylate group at the 5-position of the pyrazole ring not only adds polarity to the molecule but also serves as a site for further derivatization via esterification or amidation reactions.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in many disease pathways. The unique structural features of Tert-butyl 1-(piperidin-3-yl)-1H-pyrazole-5-carboxylate make it an attractive candidate for this purpose. For instance, the combination of the piperidine moiety and the pyrazole scaffold can be engineered to interact with specific PPIs by tuning hydrophobicity and hydrogen bonding capabilities. Preliminary computational studies suggest that this compound may exhibit promising binding affinity to certain kinase inhibitors, which are implicated in cancer progression.

Moreover, the tert-butyl ester functionality can be hydrolyzed under physiological conditions to release a free carboxylic acid group, potentially increasing bioavailability or allowing for further chemical modifications. This property is particularly useful in prodrug design, where esters are commonly employed to enhance drug delivery systems. The hydrolysis rate of such esters can be fine-tuned by adjusting reaction conditions or substituent effects, making them versatile tools in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of complex heterocyclic compounds like Tert-butyl 1-(piperidin-3-yl)-1H-pyrazole-5-carboxylate. Techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have significantly reduced reaction times and improved yields. These innovations are crucial for accelerating drug discovery pipelines and bringing novel therapeutics to market faster.

The pharmacokinetic profile of this compound is also an area of active investigation. Studies indicate that the tert-butyl group may enhance oral bioavailability by reducing metabolic clearance rates. Additionally, the pyrazole-piperidine core could improve blood-brain barrier penetration, making it a potential candidate for central nervous system (CNS) drugs. However, further experimental data is needed to fully elucidate its absorption, distribution, metabolism, excretion (ADME) properties.

In conclusion,Tert-butyl 1-(piperidin-3-yl)-1H-pyrazole-5-carboxylate (CAS No. 2639430-90-1) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups offers multiple avenues for medicinal chemistry exploration, particularly in the development of enzyme inhibitors and therapeutic agents targeting complex disease pathways. As synthetic methodologies continue to evolve and computational modeling becomes more sophisticated, compounds like this are poised to play a pivotal role in next-generation drug discovery efforts.